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Compound of Interest

Compound Name: 1-Anthraquinonesulfonic acid

Cat. No.: B181100 Get Quote

This guide provides comprehensive safety and handling protocols for 1-
Anthraquinonesulfonic acid, designed for researchers, scientists, and drug development

professionals. The information herein is synthesized from authoritative safety data sheets and

chemical databases to ensure technical accuracy and promote a culture of safety in the

laboratory. The causality behind each procedural step is explained to empower personnel with

a deeper understanding of the risks and mitigation strategies associated with this compound.

Chemical and Physical Profile
1-Anthraquinonesulfonic acid (CAS No. 82-49-5) is a derivative of anthraquinone, a

polycyclic aromatic hydrocarbon.[1][2] Its chemical structure, featuring a sulfonic acid group,

makes it a valuable intermediate in the synthesis of dyes and some pharmaceuticals.[1][2] At

room temperature, it exists as a pale yellow to brown crystalline solid.[1][3] The presence of the

polar sulfonic acid group grants it solubility in water, a critical property influencing its

applications and handling requirements.[1][3][4]

Table 1: Chemical Identifiers and Properties
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Identifier Value Source(s)

Chemical Name 1-Anthraquinonesulfonic acid [1][2][3]

Synonyms

9,10-dioxoanthracene-1-

sulfonic acid, a-

Anthraquinonesulfonic acid

[1][3]

CAS Number 82-49-5 [1][2][3]

Molecular Formula C₁₄H₈O₅S [1][3][5]

Molecular Weight 288.27 g/mol [1][5]

Table 2: Physical Characteristics

Property Value Source(s)

Physical State Solid, crystalline powder [1]

Appearance Pale yellow to brown [1]

Melting Point ~275 °C (527 °F) [1]

Solubility
Soluble in water; less soluble

in non-polar organic solvents
[1][3][4]

Stability
Stable under normal conditions

of use and storage
[6][7]

Hazard Identification and Toxicological Summary
While specific toxicological data for 1-Anthraquinonesulfonic acid is limited, data from its

sodium salts and related anthraquinone compounds indicate that it should be handled as a

hazardous substance. The primary routes of occupational exposure are inhalation of dust

particles, skin contact, and eye contact.[8]

Skin Irritation: Analogous compounds, such as anthraquinone sulfonic acid sodium salts, are

known to cause skin irritation.[6][8][9] Prolonged or repeated contact with the solid powder or

its solutions may lead to redness, itching, and inflammation.[8]
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Eye Irritation: Direct contact with the eyes is likely to cause serious irritation, characterized

by redness, watering, and pain.[6][8][9]

Respiratory Irritation: Inhalation of airborne dust can irritate the respiratory tract, leading to

coughing and shortness of breath.[6][8]

Ingestion: While less common in a laboratory setting, ingestion of anthraquinones can be

toxic, potentially causing gastrointestinal distress and damage to the liver and kidneys.[10]

Reactivity and Incompatibilities
1-Anthraquinonesulfonic acid is stable under recommended storage conditions.[6][7]

However, it must be segregated from strong oxidizing agents, as contact could lead to a

vigorous or exothermic reaction, posing a fire hazard.[7][9][11][12] Conditions to avoid include

exposure to direct sunlight, excessive heat, and moisture, which can degrade the compound.[6]

Hazardous Decomposition Products
In the event of a fire, thermal decomposition can release toxic and corrosive fumes, including

carbon monoxide (CO), carbon dioxide (CO₂), and sulfur oxides (SOx).[7][9][11] This

necessitates the use of appropriate respiratory protection during firefighting activities.

Exposure Control and Personal Protective
Equipment (PPE)
Controlling exposure is paramount. This is achieved through a combination of engineering

controls and the mandatory use of appropriate PPE. The causality is simple: preventing the

chemical from coming into contact with the body is the most effective way to prevent harm.

Engineering Controls
Ventilation: All handling of 1-Anthraquinonesulfonic acid powder should occur in a well-

ventilated area.[13] A certified chemical fume hood is required when weighing or transferring

the solid to contain dust and prevent inhalation.[14]

Safety Stations: Eyewash stations and safety showers must be readily accessible and

located in close proximity to the workstation.[7] This ensures immediate decontamination in
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the event of an accidental exposure.

Personal Protective Equipment (PPE)
The selection of PPE is task-dependent. The following workflow provides a logical framework

for determining the necessary level of protection.

Start: Assess Task

Weighing Solid or
Generating Dust? Working with Solution?

Add Respiratory Protection:
NIOSH-approved

Particulate Respirator (e.g., N95)

Yes

Mandatory Base PPE:
- Nitrile Gloves

- Lab Coat
- ANSI Z87.1 Goggles

Yes

Proceed with Task

Click to download full resolution via product page
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Caption: PPE Selection Workflow for 1-Anthraquinonesulfonic acid.

Standard Operating Procedures for Safe Handling &
Storage
Adherence to established protocols minimizes the risk of exposure and accidents.

General Handling Protocol
Preparation: Designate a specific work area. Ensure the chemical fume hood is operational

and the sash is at the appropriate height.

Don PPE: Put on all required PPE as determined by the workflow in Section 3.2. Gloves

must be inspected for integrity before use.[15]

Handling: Use spatulas or other appropriate tools to handle the solid. Avoid actions that

could generate dust, such as dropping or vigorous scraping.[9][16]

Hygiene: Do not eat, drink, or smoke in the laboratory.[6][9] Wash hands thoroughly with

soap and water after handling is complete and before leaving the work area.[6]

Decontamination: Clean the work surface thoroughly upon completion of the task.

Storage Requirements
Proper storage is essential for maintaining chemical stability and preventing accidental

reactions.

Container: Store in the original, tightly sealed container to prevent moisture absorption and

contamination.[6][7][8][13]

Location: Keep in a cool, dry, and well-ventilated area designated for chemical storage.[6][7]

[8][9]

Segregation: Store away from incompatible materials, particularly strong oxidizing agents.[7]

[9][11]
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Emergency Response Protocols
Rapid and correct response to an emergency can significantly reduce its severity.

First Aid Measures
Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,

administer oxygen. Seek immediate medical attention.[6][8][15]

Skin Contact: Remove all contaminated clothing. Immediately flush the affected skin with

large amounts of soap and water for at least 15 minutes.[8] Seek medical attention if irritation

develops or persists.[6][15]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open to ensure thorough rinsing.[6][8] Remove contact lenses if present

and easy to do.[6] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give

anything by mouth to an unconscious person. Call a poison control center or seek immediate

medical attention.[6][8][15]

Accidental Release (Spill) Response
The following decision tree outlines the protocol for responding to a spill. The primary goal is to

contain and clean the spill without creating airborne dust.
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Major Spill Response Minor Spill Response

Spill Detected

Assess Risk:
Is spill large, uncontained,

or in a public area?

Evacuate Immediate Area

Yes

Alert Others in the Lab

No

Alert Supervisor and EHS

Secure Area & Await
Emergency Responders

Don Appropriate PPE:
Respirator, Goggles,

Gloves, Lab Coat

Clean Up:
Gently sweep solid material.

Avoid creating dust.

Place waste in a sealed,
labeled container for disposal.

Decontaminate area
and wash hands.

Click to download full resolution via product page

Caption: Decision Tree for Spill Response.
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Fire-Fighting Measures
Extinguishing Media: Use extinguishing agents appropriate for the surrounding fire. Suitable

media include water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.[7][9][15]

[17]

Precautions: Firefighters must wear full protective clothing and a self-contained breathing

apparatus (SCBA) to protect against toxic decomposition products like sulfur oxides.[7][14]

[15]

Waste Disposal
All waste containing 1-Anthraquinonesulfonic acid must be treated as hazardous chemical

waste.

Collection: Collect waste material, including contaminated PPE and cleanup materials, in a

clearly labeled, sealed container.

Disposal: Arrange for disposal through a licensed professional waste disposal service.[17]

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations.[6][11][17] Do not empty into drains or release into the environment.[6][18]

Conclusion
1-Anthraquinonesulfonic acid is a valuable chemical intermediate that can be used safely by

adhering to the protocols outlined in this guide. A thorough understanding of its hazards,

coupled with consistent implementation of engineering controls, proper PPE, and safe work

practices, is the foundation of a safe laboratory environment. Always consult the most recent

Safety Data Sheet (SDS) before use and ensure all personnel are trained on these procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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